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Compound Name: Methyl yellow

Cat. No.: B045819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl yellow, also known as p-Dimethylaminoazobenzene, is an azo dye with the chemical

formula C14H15N3.[1] Historically used as a food coloring agent under the name "butter

yellow," its use in consumables was discontinued upon the discovery of its carcinogenic

properties.[1] Today, methyl yellow finds applications in research and industrial settings,

primarily as a pH indicator and a dye for various materials like polishes, polystyrene, and soap.

[2] This technical guide provides a comprehensive overview of methyl yellow, including its

chemical and physical properties, a detailed synthesis protocol, its mechanism of action as a

pH indicator, and a summary of its metabolic pathway and toxicological significance.

Core Chemical and Physical Properties
Methyl yellow is a golden-yellow crystalline solid.[3] It is sparingly soluble in water but soluble

in organic solvents such as alcohol, ether, chloroform, benzene, and petroleum ether.[3] The

key physicochemical properties of methyl yellow are summarized in the table below for easy

reference.
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Property Value

CAS Number 60-11-7

Molecular Formula C14H15N3

Molar Mass 225.29 g/mol

Appearance Golden yellow flakes or powder[3]

Melting Point 114-117 °C[3]

pH Indicator Range pH 2.9 (red) – 4.0 (yellow)[1]

Solubility
Insoluble in water; Soluble in alcohol, ether,

chloroform, benzene, petroleum ether[3]

Synthesis of Methyl Yellow
The synthesis of methyl yellow is a classic example of a diazotization and azo coupling

reaction. The overall process involves the reaction of aniline with N,N-dimethylaniline.

Aniline Benzenediazonium
Chloride

Diazotization

NaNO2, HCl
0-5 °C

Methyl Yellow
(p-Dimethylaminoazobenzene)

Azo Coupling

N,N-Dimethylaniline

Click to download full resolution via product page

Synthesis of Methyl Yellow via Diazotization and Azo Coupling.

Experimental Protocol: Laboratory Synthesis of Methyl
Yellow
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This protocol outlines the steps for the laboratory synthesis of methyl yellow.

Materials:

Aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

N,N-dimethylaniline

Sodium Acetate

Ice

Ethanol

Procedure:

Diazotization of Aniline:

In a beaker, dissolve a specific molar equivalent of aniline in a solution of concentrated

hydrochloric acid and water.

Cool the resulting solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the

temperature between 0-5 °C. Stir the mixture continuously. The formation of the

benzenediazonium chloride solution is indicated by a slight color change.

Azo Coupling with N,N-dimethylaniline:

In a separate beaker, dissolve N,N-dimethylaniline in ethanol.

Slowly add the freshly prepared, cold benzenediazonium chloride solution to the N,N-

dimethylaniline solution with constant stirring.
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Add a solution of sodium acetate to adjust the pH and facilitate the coupling reaction. A

colored precipitate of methyl yellow will form.

Isolation and Purification:

Allow the reaction mixture to stand in an ice bath to ensure complete precipitation.

Collect the crude methyl yellow precipitate by vacuum filtration and wash it with cold

water.

Recrystallize the crude product from ethanol to obtain purified golden-yellow crystals of

methyl yellow.

Dry the purified crystals in a desiccator.

Application as a pH Indicator
Methyl yellow is a well-known acid-base indicator.[1] Its color change is attributed to a

structural rearrangement in response to varying hydrogen ion concentrations. In acidic

solutions with a pH below 2.9, methyl yellow exists in a protonated form, which exhibits a red

color. As the pH increases above 4.0, it deprotonates to a form that is yellow.[1]

Acidic Form (Red)
pH < 2.9

Basic Form (Yellow)
pH > 4.0

Deprotonation

Protonation

+ H+

- H+

Click to download full resolution via product page

Mechanism of Methyl Yellow as a pH Indicator.
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Metabolism and Toxicology
The toxicological significance of methyl yellow is primarily associated with its carcinogenicity.

The metabolism of methyl yellow is a critical factor in its toxic effects. In mammals, the initial

metabolic pathways involve N-demethylation and 4'-hydroxylation.[3] Bacterial metabolism,

particularly by the gut microbiota, plays a significant role in the breakdown of azo dyes. The key

enzymatic reaction is the cleavage of the azo bond by azoreductases, which results in the

formation of aromatic amines.[4][5]

The metabolic breakdown of methyl yellow can be summarized as follows:

Methyl Yellow
(p-Dimethylaminoazobenzene)

N-Demethylation 4'-Hydroxylation Azoreductase
(Bacterial)

N-methyl-4-aminoazobenzene 4'-hydroxy-N,N-dimethylaminoazobenzene Aniline N,N-dimethyl-p-phenylenediamine

Click to download full resolution via product page

Simplified Metabolic Pathway of Methyl Yellow.

The formation of aromatic amines, such as aniline and N,N-dimethyl-p-phenylenediamine,

through the action of azoreductases is a crucial step in the detoxification or toxification process.

[6] Some of these metabolites are known to be carcinogenic.[7]

Conclusion
Methyl yellow, while no longer used in food products due to its toxicity, remains a compound

of interest for researchers in various fields. Its straightforward synthesis and distinct pH-

indicating properties make it a useful tool in the laboratory. Understanding its metabolic fate is

crucial for toxicological studies and for developing strategies for the bioremediation of azo

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://www.chembk.com/en/chem/N,N-dimethyl-4-(phenyldiazenyl)aniline
https://www.mdpi.com/2071-1050/14/3/1510
https://pmc.ncbi.nlm.nih.gov/articles/PMC5863238/
https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://www.benchchem.com/product/b045819?utm_src=pdf-body-img
https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://scispace.com/papers/the-metabolism-of-dimethylaminoazobenzene-butter-yellow-in-4fy4cqm0r4
https://www.researchgate.net/publication/236238683_THE_CARCINOGENICITY_OF_CERTAIN_DERIVATIVES_OF_p-DIMETHYLAMINOAZOBENZENE_IN_THE_RAT
https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dyes. This guide provides a foundational understanding of the key technical aspects of methyl
yellow for professionals in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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